Cas no 77093-14-2 (Thiophene, 2-(4-phenyl-1,3-butadiynyl)-)

• Product Name: Thiophene, 2-(4-phenyl-1,3-butadiynyl)-
• CAS No: 77093-14-2
• MF: C₁₄H₈S
• MW: 208.278322219849
• CID: 536789
• PubChem ID: 10899823
• Update Time: 2025-04-19

Thiophene, 2-(4-phenyl-1,3-butadiynyl)- Chemical and Physical Properties

Names and Identifiers

• Thiophene, 2-(4-phenyl-1,3-butadiynyl)-
• 2-(4-phenylbuta-1,3-diynyl)thiophene
• DTXSID00447678
• 77093-14-2
• SCHEMBL15274515

• Inchi： 1S/C14H8S/c1-2-7-13(8-3-1)9-4-5-10-14-11-6-12-15-14/h1-3,6-8,11-12H
• InChI Key： BOAZPLHXQOLHFG-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C#CC#CC1C=CC=CC=1

Computed Properties

• Exact Mass: 208.03467143g/mol
• Monoisotopic Mass: 208.03467143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 28.2Ų